Cas no 2137606-18-7 (5-{1-[(tert-butoxy)carbonyl]-5,5-dimethylpyrrolidin-2-yl}-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-{1-[(tert-butoxy)carbonyl]-5,5-dimethylpyrrolidin-2-yl}-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2137606-18-7
• MF: C₁₄H₂₂N₄O₄
• MW: 310.348883152008
• CID: 6518279
• PubChem ID: 165466568
• Update Time: 2025-05-20

5-{1-[(tert-butoxy)carbonyl]-5,5-dimethylpyrrolidin-2-yl}-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{1-[(tert-butoxy)carbonyl]-5,5-dimethylpyrrolidin-2-yl}-1H-1,2,3-triazole-4-carboxylic acid
• EN300-787742
• 2137606-18-7

• Inchi： 1S/C14H22N4O4/c1-13(2,3)22-12(21)18-8(6-7-14(18,4)5)9-10(11(19)20)16-17-15-9/h8H,6-7H2,1-5H3,(H,19,20)(H,15,16,17)
• InChI Key： LRKAEURYENKNJG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C(C2C(C(=O)O)=NNN=2)CCC1(C)C)=O

Computed Properties

• Exact Mass: 310.16410520g/mol
• Monoisotopic Mass: 310.16410520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 108Ų

Additional information on 5-{1-[(tert-butoxy)carbonyl]-5,5-dimethylpyrrolidin-2-yl}-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 5-{1-[(tert-butoxy)carbonyl]-5,5-dimethylpyrrolidin-2-yl}-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2137606-18-7)

5-{1-[(tert-butoxy)carbonyl]-5,5-dimethylpyrrolidin-2-yl}-1H-1,2,3-triazole-4-carboxylic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2137606-18-7, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The unique structural features of this compound, particularly its triazole and pyrrolidine moieties, contribute to its potential as a scaffold for the discovery of novel therapeutic agents.

The tert-butoxy carbonyl group in the molecular structure of 5-{1-[(tert-butoxy)carbonyl]-5,5-dimethylpyrrolidin-2-yl}-1H-1,2,3-triazole-4-carboxylic acid plays a crucial role in its reactivity and stability. This protective group is commonly employed in peptide synthesis and drug development to prevent unwanted side reactions. The presence of the dimethylpyrrolidinyl moiety further enhances the compound's complexity and functionality, allowing for diverse chemical modifications that can fine-tune its biological properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of 5-{1-[(tert-butoxy)carbonyl]-5,5-dimethylpyrrolidin-2-yl}-1H-1,2,3-triazole-4-carboxylic acid with biological targets at an unprecedented level of detail. These studies have revealed that the compound exhibits strong binding affinity to certain enzymes and receptors, suggesting its potential as an inhibitor or modulator in therapeutic contexts. For instance, preliminary computational studies indicate that this molecule may interact with enzymes involved in inflammatory pathways, offering a novel approach to treating chronic inflammatory diseases.

In parallel, experimental investigations have been conducted to assess the pharmacokinetic and pharmacodynamic properties of 5-{1-[(tert-butoxy)carbonyl]-5,5-dimethylpyrrolidin-2-yl}-1H-1,2,3-triazole-4-carboxylic acid. These studies have focused on understanding how the compound is metabolized in vivo and how it affects biological systems at different doses. Preliminary results suggest that the compound has a favorable metabolic profile and exhibits low toxicity at tested concentrations. This makes it an attractive candidate for further development into a clinical candidate.

The synthesis of 5-{1-[(tert-butoxy)carbonyl]-5,5-dimethylpyrrolidin-2-yl}-1H-1,2,3-triazole-4-carboxylic acid represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves the strategic installation of functional groups while maintaining high selectivity and yield. Techniques such as palladium-catalyzed cross-coupling reactions and protecting group strategies have been employed to construct the complex core structure of the molecule. These synthetic methodologies not only highlight the ingenuity of modern organic synthesis but also provide valuable insights into the preparation of similar compounds for future research.

The potential applications of 5-{1-[(tert-butoxy)carbonyl]-5,5-dimethylpyrrolidin-2-yl}-1H-1,2,3-triazole-4-carboxylic acid extend beyond traditional pharmaceuticals. Researchers are exploring its utility in agrochemicals and materials science due to its unique structural features. For example, derivatives of this compound may exhibit herbicidal or fungicidal properties when incorporated into crop protection agents. Additionally, its molecular framework could inspire new materials with enhanced mechanical or electronic properties.

As our understanding of molecular interactions continues to evolve, so does our appreciation for compounds like 5-{1-[(tert-butoxy)carbonyl]-5,5-dimethylpyrrolidin-2-yl}-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2137606-18). The integration of cutting-edge technologies such as machine learning and artificial intelligence is revolutionizing drug discovery by enabling faster identification of promising candidates from vast chemical libraries. This compound stands as a testament to the power of interdisciplinary collaboration between chemists、biologists、and computer scientists in driving innovation in medicinal chemistry.

In conclusion, 5-{[tert-butoxycarbonyl](CAS No.)} -{dimethylpyrrolidin -{triazole -{carboxylic acid}}}} (CAS No.) represents a fascinating example of how structural complexity can translate into biological activity. Its unique combination of functional groups makes it a versatile tool for researchers seeking novel therapeutic solutions. As further studies continue to elucidate its mechanisms and applications, 2137606 -{18} -{7} will undoubtedly remain at forefront {of} {scientific} {innovation} {and} {discovery}.